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Compound Name: Obovatol

Cat. No.: B1214055

For Researchers, Scientists, and Drug Development Professionals

Introduction

Obovatol, a biphenolic neolignan isolated from Magnolia obovata, has demonstrated
significant antiplatelet and antithrombotic activities. These properties position Obovatol as a
promising candidate for the development of therapeutic agents targeting cardiovascular
diseases. This document provides detailed application notes and experimental protocols for
studying the effects of Obovatol on platelet aggregation, drawing from published research to
facilitate further investigation into its mechanism of action and therapeutic potential.

Data Presentation

The inhibitory effects of Obovatol on platelet aggregation induced by various agonists are
summarized below. This data highlights the potency of Obovatol in interfering with key platelet
activation pathways.

Agonist Species IC50 (pM) Reference
Collagen Rabbit 24+0.8 [1]
Arachidonic Acid Rabbit 48+09 [1]

Mechanism of Action
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Obovatol exerts its antiplatelet effects primarily through the inhibition of the phospholipase C-
y2 (PLC-y2) signaling pathway.[1] This inhibition disrupts downstream events crucial for platelet
activation and aggregation.

Signaling Pathway Diagram

The following diagram illustrates the key signaling pathway affected by Obovatol in collagen-
induced platelet aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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